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Compound of Interest

Compound Name: 3-Chloro-n,2-dimethylaniline

Cat. No.: B1602208

An In-Depth Technical Guide to Thermo Scientific 3-Chloro-n,2-dimethylaniline for Advanced
Synthesis

Introduction

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and
materials science research, the selection of starting materials and intermediates is a critical
determinant of experimental success. Substituted anilines are a cornerstone of this chemical
toolbox, offering a versatile scaffold for constructing complex molecular architectures. Among
these, 3-Chloro-n,2-dimethylaniline stands out as a valuable building block. Its specific
substitution pattern—a chlorine atom, a ring-bound methyl group, and an N-methylated amine
—provides a unique combination of steric and electronic properties that researchers can
leverage for targeted molecular design.

This guide provides an in-depth technical overview of 3-Chloro-n,2-dimethylaniline, supplied
by Thermo Scientific, a brand known for providing rigorously tested chemicals for research and
development.[1][2][3] We will explore its chemical properties, applications in drug discovery,
quality control methodologies, and essential safety protocols, offering field-proven insights for
researchers, scientists, and drug development professionals.

Core Chemical Identity and Properties

A precise understanding of a compound's physical and chemical properties is fundamental to
its effective application in synthesis. 3-Chloro-n,2-dimethylaniline is a distinct molecule that
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should not be confused with its isomers, such as 3-Chloro-2-methylaniline or 3-Chloro-N,N-
dimethylaniline, as each possesses different reactivity profiles.

Key Chemical Data

The essential identifiers and computed physical properties for 3-Chloro-n,2-dimethylaniline
are summarized below.

Property Value Source
CAS Number 41456-52-4 [4][5]
Molecular Formula CsH10CIN [4115]
Molecular Weight 155.62 g/mol [4]
IUPAC Name 3-chloro-N,2-dimethylaniline [4]
Synonyms 3-Chloro-2,N-dimethylaniline [4]
Canonical SMILES CC1=C(C=CC=C1CI)NC [4][5]
InChi Key XAEPSTFCZJTYLE- )
UHFFFAOYSA-N

Topological Polar Surface Area 12 A2 [4]
Monoisotopic Mass 155.0501770 Da [4]

The Role in Synthetic Chemistry and Drug
Discovery

The utility of 3-Chloro-n,2-dimethylaniline as a synthetic intermediate stems from the
strategic placement of its functional groups. These groups serve as handles for a variety of
chemical transformations, making it a valuable precursor for generating libraries of diverse
compounds in the hit-to-lead and lead optimization phases of drug discovery.[6]

e The Secondary Amine (-NHCHSs): This functional group is a prime site for nucleophilic
substitution, acylation, and modern cross-coupling reactions (e.g., Buchwald-Hartwig
amination), allowing for the introduction of complex molecular fragments.
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» The Chlorine Atom (-Cl): As a halogen, it activates the aromatic ring for certain reactions and

serves as an excellent leaving group in palladium-catalyzed cross-coupling reactions like

Suzuki, Heck, and Sonogashira couplings. This enables the formation of new carbon-carbon

or carbon-heteroatom bonds.

o The Methyl Groups (-CHs): The methyl groups at the C2 and N-positions provide steric bulk,

which can influence the regioselectivity of reactions and modulate the final conformation of

the target molecule. This is often crucial for optimizing a compound's binding affinity to a

biological target.

The interplay of these features allows for the systematic modification of a lead compound to
improve its potency, selectivity, and pharmacokinetic properties (ADME).
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Synthetic utility of 3-Chloro-n,2-dimethylaniline.

Quality Control and Analytical Methodology

In research and drug development, the purity and identity of starting materials are paramount
for ensuring the reproducibility and validity of experimental outcomes.[7] Impurities can lead to
unintended side reactions, lower yields, and the generation of difficult-to-remove byproducts.
Thermo Scientific provides products with specified purity levels, often verified by methods such
as Gas Chromatography (GC) and Fourier-Transform Infrared Spectroscopy (FTIR).[8][9]

Standard Analytical Protocols

o Purity Determination by Gas Chromatography (GC):

[¢]

Objective: To quantify the purity of the material and identify any volatile impurities.
o Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID).

o Column: A non-polar capillary column (e.g., DB-5 or equivalent) is typically suitable for
separating aniline derivatives.

o Sample Preparation: Prepare a dilute solution of the sample in a high-purity solvent like
dichloromethane or ethyl acetate.

o Method: An appropriate temperature program is developed, starting at a low temperature
and ramping up to a higher temperature to ensure the elution of all components.

o Quantification: Purity is typically reported as area percent from the resulting
chromatogram. For a more rigorous analysis, a quantitative method using an internal or
external standard should be employed, following principles outlined in methodologies like
EPA Method 8131.[10]

« |dentity Confirmation by FTIR:

o Objective: To confirm the molecular structure by identifying characteristic functional group
vibrations.
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o Method: A small amount of the neat liquid sample is placed between two salt plates (NaCl
or KBr) or analyzed using an Attenuated Total Reflectance (ATR) accessory.

o Expected Peaks: The resulting spectrum should show characteristic peaks for N-H
stretching, C-N stretching, aromatic C-H and C=C stretching, and C-ClI stretching,
conforming to the known spectrum of the compound.[8]
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A typical Quality Control (QC) workflow.

Synthesis and Manufacturing Insights

While end-users will procure 3-Chloro-n,2-dimethylaniline, understanding its synthesis
provides insight into potential impurities and the compound's stability. A plausible and common
industrial route for related anilines involves the reduction of a corresponding nitroaromatic
precursor. The N-methylation step can occur either before or after the reduction.

A representative synthetic pathway could involve:

 Nitration: Starting with a suitable chlorotoluene derivative, a nitro group is introduced onto
the aromatic ring.

e Reduction: The nitro group is then reduced to an amine. A common method for this is
catalytic hydrogenation or using reducing agents like iron in acidic media.[11]

» N-Methylation: The resulting primary or secondary amine is methylated using a suitable
methylating agent to yield the final product.

This multi-step process underscores the importance of the rigorous purification and quality
control described in the previous section to remove any unreacted starting materials or reaction
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byproducts.

2-Chloro-6-nitrotoluene Reduction of Nitro Group 3-Chloro-2-methylaniline N-Methylation 3-Chloro-n,2-dimethylaniline
(Precursor) (e.g., Fe/HCl or Hz, Pd/C) (Intermediate) (e.g., with a Methylating Agent) (Final Product)
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Plausible high-level synthetic pathway.

Safety, Handling, and Storage Protocols

Substituted anilines as a class require careful handling due to their potential toxicity. While a
specific Safety Data Sheet (SDS) for 3-Chloro-n,2-dimethylaniline should always be
consulted, data from closely related analogs can inform best practices.[12][13]

Hazard Summary & Personal Protective Equipment

(PPE)

Hazard Category Description Recommended PPE

) ) Nitrile gloves, lab coat,
o Harmful if swallowed, inhaled, ] )
Acute Toxicity ) ) ) approved respirator (if
or in contact with skin.[12][14] S
ventilation is inadequate).

i o S Chemical-resistant gloves, lab
Skin Irritation Causes skin irritation.[15][13] )
coat.

Causes serious eye irritation or  Chemical safety goggles

Eye Damage .
damage.[15][13] and/or face shield.
) o May cause respiratory tract Use only in a well-ventilated
Respiratory Irritation o _
irritation.[15][13] area or chemical fume hood.

Handling and Storage Procedures

e Engineering Controls: Always handle this compound inside a certified chemical fume hood to
minimize inhalation exposure. Ensure an eyewash station and safety shower are readily

accessible.[16]
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» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists. After
handling, wash hands and any exposed skin thoroughly.[12][16]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from strong oxidizing agents and acids.[13] Some anilines are light-sensitive and may
darken over time; storage in an amber bottle under an inert atmosphere (e.g., nitrogen or
argon) is recommended for long-term stability.

Conclusion

Thermo Scientific 3-Chloro-n,2-dimethylaniline is a specialized chemical intermediate with
significant potential for researchers in drug discovery and synthetic chemistry. Its unique trifecta
of reactive sites—the secondary amine, the chloro group, and the sterically influencing methyl
groups—provides a robust platform for building molecular complexity and diversity. By adhering
to stringent quality control standards, employing appropriate analytical methods for verification,
and observing rigorous safety protocols, scientists can effectively and safely leverage this
compound to advance their research objectives and accelerate the development of novel
chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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